Cas no 1806778-91-5 (2-(Chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1806778-91-5
• MF: C₉H₅ClF₅NO₃
• MW: 305.585919141769
• CID: 4847120
• Update Time: 2025-08-05

2-(Chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C9H5ClF5NO3/c10-2-4-6(7(11)12)3(8(17)18)1-5(16-4)19-9(13,14)15/h1,7H,2H2,(H,17,18)
• InChI Key： BMGBNEITPBIPOI-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C(=O)O)C=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-carboxylic acid

Exploring the Properties and Applications of 2-(Chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-carboxylic Acid

The compound 2-(Chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-carboxylic acid, identified by the CAS number 1806778-91-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine carboxylic acids, which are known for their versatility in chemical synthesis and biological activities.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery and agrochemicals due to their unique electronic properties and enhanced bioavailability. The presence of multiple fluorinated groups in this molecule, such as the difluoromethyl and trifluoromethoxy substituents, contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis.

The synthesis of this compound involves a multi-step process, including nucleophilic aromatic substitution and fluorination reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring its suitability for large-scale production in industries such as pharmaceuticals and agrochemicals.

In terms of applications, this compound has shown promise as an intermediate in the synthesis of herbicides and insecticides due to its ability to inhibit key enzymes in pests without affecting non-target species. Additionally, its carboxylic acid group allows for further functionalization, enabling the development of more potent bioactive agents.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound with biological targets. For instance, molecular docking studies have revealed its potential as a lead compound for developing new anti-inflammatory drugs by targeting specific protein kinases.

In conclusion, the compound 2-(Chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-carboxylic acid represents a significant advancement in organic chemistry with diverse applications across multiple industries. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in drug discovery and agricultural sciences.